Calcium;2,2-dibromodocosanoate

• CAS RN: 1301-35-5
• Molecular Formula: C22H42Br2CaO2+2
• Molecular Weight: 1034.8 g/mol
• IUPAC Name: calcium;2,2-dibromodocosanoate
• InChI: InChI=1S/2C22H42Br2O2.Ca/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(23,24)21(25)26;/h2*2-20H2,1H3,(H,25,26);/q;;+2/p-2
• InChI Key: OHOHMMWDYIDPKB-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCCCCCCCCCC(C(=O)[O-])(Br)Br.CCCCCCCCCCCCCCCCCCCCC(C(=O)[O-])(Br)Br.[Ca+2]
• synonyms: calcium bis(dibromodocosanoate)

Description

Calcium;2,2-dibromodocosanoate, also known as Ca(DBDC)2, is a calcium salt of 2,2-dibromodocosanoic acid. It is a white crystalline solid that is insoluble in water but soluble in organic solvents. Ca(DBDC)2 is a promising compound with potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of Calcium;2,2-dibromodocosanoate(DBDC)2 is not fully understood. However, it is believed to act as a surfactant and to form micelles in solution. The hydrophobic tails of the Calcium;2,2-dibromodocosanoate(DBDC)2 molecules are believed to interact with the hydrophobic regions of the cell membrane, disrupting its structure and function. This disruption can lead to cell death or apoptosis.
Biochemical and Physiological Effects:
Calcium;2,2-dibromodocosanoate(DBDC)2 has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli. Calcium;2,2-dibromodocosanoate(DBDC)2 has also been shown to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent. In addition, Calcium;2,2-dibromodocosanoate(DBDC)2 has been found to have a low toxicity profile, making it a promising compound for further investigation.

Advantages and Limitations for Lab Experiments

One advantage of Calcium;2,2-dibromodocosanoate(DBDC)2 is its ease of synthesis. The reaction is simple and can be carried out using readily available reagents. Calcium;2,2-dibromodocosanoate(DBDC)2 is also stable under a range of conditions, making it suitable for use in various lab experiments. However, one limitation of Calcium;2,2-dibromodocosanoate(DBDC)2 is its insolubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on Calcium;2,2-dibromodocosanoate(DBDC)2. One area of interest is its potential as an antimicrobial agent. Further investigation is needed to determine its efficacy against a wider range of bacterial strains and to elucidate its mechanism of action. Another area of interest is its potential as an anticancer agent. More research is needed to determine its effectiveness against different types of cancer cells and to investigate its toxicity profile in vivo. Additionally, the use of Calcium;2,2-dibromodocosanoate(DBDC)2 as a surfactant in emulsion polymerization and as a corrosion inhibitor in metal coatings could be further explored.

Synthesis Methods

The synthesis of Calcium;2,2-dibromodocosanoate(DBDC)2 involves the reaction of 2,2-dibromodocosanoic acid with calcium hydroxide. The reaction is carried out in an organic solvent such as diethyl ether or chloroform. The product is then purified by recrystallization. The overall reaction can be represented as follows:
2 (C22H43Br2O2) + Calcium;2,2-dibromodocosanoate(OH)2 → Calcium;2,2-dibromodocosanoate(DBDC)2 + 2 H2O

Scientific Research Applications

Calcium;2,2-dibromodocosanoate(DBDC)2 has been extensively studied for its potential applications in various scientific research fields. It has been used as a catalyst in organic synthesis reactions, as a surfactant in emulsion polymerization, and as a corrosion inhibitor in metal coatings. Calcium;2,2-dibromodocosanoate(DBDC)2 has also been investigated for its antimicrobial properties and its ability to induce apoptosis in cancer cells.